Cas no 898538-49-3 (Benzaldehyde, 5-bromo-2,4-bis(phenylmethoxy)-)

Benzaldehyde, 5-bromo-2,4-bis(phenylmethoxy)- structure
898538-49-3 structure
Product Name:Benzaldehyde, 5-bromo-2,4-bis(phenylmethoxy)-
CAS No:898538-49-3
MF:C21H17BrO3
MW:397.261885404587
CID:1944943
PubChem ID:59829820
Update Time:2025-04-21

Benzaldehyde, 5-bromo-2,4-bis(phenylmethoxy)- Chemical and Physical Properties

Names and Identifiers

    • Benzaldehyde, 5-bromo-2,4-bis(phenylmethoxy)-
    • 2,4-bis(benzyloxy)-5-bromobenzaldehyde
    • 2,4-bis-benzyloxy-5-bromobenzaldehyde
    • BRNJOWIVZQCYEC-UHFFFAOYSA-N
    • DA-01358
    • SCHEMBL1539204
    • 898538-49-3
    • Inchi: 1S/C21H17BrO3/c22-19-11-18(13-23)20(24-14-16-7-3-1-4-8-16)12-21(19)25-15-17-9-5-2-6-10-17/h1-13H,14-15H2
    • InChI Key: BRNJOWIVZQCYEC-UHFFFAOYSA-N
    • SMILES: BrC1C=C(C=O)C(=CC=1OCC1C=CC=CC=1)OCC1C=CC=CC=1

Computed Properties

  • Exact Mass: 396.036
  • Monoisotopic Mass: 396.036
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 7
  • Complexity: 391
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 35.5A^2
  • XLogP3: 5
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